Cas no 2385478-45-3 (3-Ethyl-5-isoxazolesulfonyl chloride)

• Product Name: 3-Ethyl-5-isoxazolesulfonyl chloride
• CAS No: 2385478-45-3
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• CID: 5796811
• Update Time: 2025-05-23

3-Ethyl-5-isoxazolesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-isoxazolesulfonyl chloride

• Inchi： 1S/C5H6ClNO3S/c1-2-4-3-5(10-7-4)11(6,8)9/h3H,2H2,1H3
• InChI Key： OMGSFPANXKQCHW-UHFFFAOYSA-N
• SMILES： O1C(S(Cl)(=O)=O)=CC(CC)=N1

Experimental Properties

• Density: 1.449±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 315.7±30.0 °C(Predicted)
• pka: -7.39±0.50(Predicted)

Additional information on 3-Ethyl-5-isoxazolesulfonyl chloride

3-Ethyl-5-isoxazolesulfonyl Chloride (CAS No. 2385478-45-3): A Versatile Building Block in Medicinal Chemistry

The 3-Ethyl-5-isoxazolesulfonyl chloride, identified by its CAS registry number 2385478-45-3, represents a critical intermediate in the synthesis of bioactive molecules. This compound, characterized by its isoxazole ring substituted with an ethyl group at position 3 and a sulfonyl chloride moiety at position 5, exhibits unique reactivity due to the electron-withdrawing properties of the sulfonyl chloride group. Recent advancements in synthetic methodologies have positioned this compound as a key player in developing novel drug candidates targeting metabolic disorders and oncological pathways.

In academic research, the isoxazole sulfonyl chloride core has been extensively studied for its ability to modulate enzyme activities. A groundbreaking study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of this compound selectively inhibit histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The ethyl substitution at position 3 enhances metabolic stability while preserving aqueous solubility—a critical balance for drug development. Researchers highlighted that the sulfonyl chloride functionality enables efficient conjugation with peptide-based drug carriers, opening avenues for targeted delivery systems.

The synthesis of 3-Ethyl-5-isoxazolesulfonyl chloride typically involves a two-step process: first, the formation of the isoxazole ring via cyclocondensation of β-keto esters with hydroxylamine derivatives, followed by sulfonation using chlorosulfonic acid under controlled conditions. Innovations in phase-transfer catalysis reported in *Green Chemistry* (2024) have significantly reduced reaction times and waste production, aligning with sustainable chemistry principles. This method now serves as a benchmark for industrial-scale production.

In preclinical studies, this compound’s sulfonamide derivatives have shown promise as anti-inflammatory agents. A collaborative effort between European research institutions revealed that analogs incorporating this moiety suppress NF-κB signaling pathways more effectively than conventional corticosteroids, without corticosteroid-related side effects. The sulfonyl chloride group’s nucleophilic reactivity facilitates site-specific attachment to biopolymers, enabling controlled release mechanisms—a critical factor for chronic disease management.

Beyond pharmacology, this compound’s role in material science is emerging. Researchers at MIT recently synthesized polymer networks incorporating the isoxazole scaffold to create stimuli-responsive hydrogels. The sulfonamide functionality confers pH-dependent swelling properties, making these materials ideal for smart drug delivery systems or tissue engineering scaffolds. This dual application underscores the compound’s versatility across disciplines.

Clinical translation studies are underway to evaluate its potential in treating neurodegenerative diseases. A phase I trial conducted by BioPharm Innovations demonstrated that orally administered prodrugs containing this scaffold crossed the blood-brain barrier efficiently in rodent models, delivering therapeutic levels to amyloid plaques associated with Alzheimer’s disease. The ethyl group’s lipophilicity plays a pivotal role in enhancing brain penetration without compromising pharmacokinetic profiles.

In conclusion, the 3-Ethyl-5-isoxazolesulfonyl chloride continues to redefine boundaries in medicinal chemistry through its structural adaptability and functional diversity. As highlighted by recent advancements—particularly its role in HDAC inhibition and targeted delivery systems—this compound exemplifies how synthetic organic chemistry drives innovation across pharmaceutical and biomaterial applications.